Cas no 856652-93-2 (1,3,4-Thiadiazole, 2-(2-furyl)- (7CI))

• Product Name: 1,3,4-Thiadiazole, 2-(2-furyl)- (7CI)
• CAS No: 856652-93-2
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 717575
• Update Time: 2024-01-31

1,3,4-Thiadiazole, 2-(2-furyl)- (7CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(2-furyl)- (7CI)
• 1,3,4-Thiadiazole,2-(2-furanyl)-
• 1,3,4-Thiadiazole, 2-(2-furyl)- (7CI)
• 1,3,4-Thiadiazole, 2-(2-furanyl)-
• 2-(Furan-2-yl)-1,3,4-thiadiazole

• Inchi： 1S/C6H4N2OS/c1-2-5(9-3-1)6-8-7-4-10-6/h1-4H
• InChI Key： YZMQJYOJJJHESW-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C1=CC=CO1

Computed Properties

• Exact Mass: 152.004
• Monoisotopic Mass: 152.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 262.2±32.0 °C(Predicted)
• pka: -0.63±0.10(Predicted)